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Cat. No.: B1669605 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Crebinostat is a potent, brain-penetrant histone deacetylase (HDAC) inhibitor with significant

effects on neuroplasticity and memory enhancement.[1][2] It primarily inhibits class I HDACs

(HDAC1, 2, 3) and class IIb HDAC6.[3][4] This inhibition leads to an increase in histone

acetylation, particularly on histone H3 and H4 tails, which in turn modulates chromatin structure

and regulates the expression of genes involved in synaptic function and cognitive processes.[3]

[4] Chromatin Immunoprecipitation (ChIP) is a powerful technique to investigate the in vivo

association of specific proteins, such as acetylated histones, with specific genomic regions.

These application notes provide a detailed protocol for performing a ChIP assay in cultured

neuronal cells treated with Crebinostat to identify genomic loci with altered histone acetylation.

Mechanism of Action
Crebinostat functions by inhibiting the enzymatic activity of HDACs, which are responsible for

removing acetyl groups from lysine residues on histone tails. This leads to an accumulation of

acetylated histones, a hallmark of transcriptionally active chromatin. The increased histone

acetylation induced by Crebinostat has been shown to enhance the expression of genes

regulated by the cAMP response element-binding protein (CREB), such as Egr1 (early growth

response 1), Bdnf (brain-derived neurotrophic factor), and Grn (granulin).[3][4]
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Data Presentation
Table 1: In Vitro Inhibitory Activity of Crebinostat against
HDAC Isoforms

HDAC Isoform IC₅₀ (nM)

HDAC1 0.7

HDAC2 1.0

HDAC3 2.0

HDAC6 9.3

Data sourced from MedchemExpress.[5]

Table 2: Cellular Activity of Crebinostat in Mouse
Primary Neuronal Cultures

Acetylation Mark EC₅₀ (µM)

AcH3K9 0.18

AcH4K12 0.29

Data represents the half-maximal effective

concentration for the induction of histone

acetylation after a 24-hour treatment.[3]

Table 3: Effect of Crebinostat on Gene Expression in
Mouse Primary Neuronal Cultures
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Gene Regulation

Egr1 Upregulated

Bdnf Upregulated

Grn Upregulated

Mapt (tau) Downregulated

Summary of findings from studies on

Crebinostat's effect on gene expression.[3][4]

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the signaling pathway affected by Crebinostat and the general

workflow for the ChIP assay.
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1. Cell Culture and
Crebinostat Treatment

2. Cross-linking with
Formaldehyde

3. Cell Lysis and
Chromatin Shearing

4. Immunoprecipitation with
Anti-acetyl-Histone Antibody

5. Washing to Remove
Non-specific Binding

6. Elution of Chromatin
Complexes

7. Reverse Cross-linking
and DNA Purification

8. DNA Analysis
(qPCR or Sequencing)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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